1,3-Cyclopentadiene, 1,2,4-trimethyl-
Description
1,2,4-Trimethyl-1,3-cyclopentadiene is a chemical compound with the molecular formula C8H12 . It has an average mass of 108.181 Da and a monoisotopic mass of 108.093903 Da .
Synthesis Analysis
The synthesis of 1,2-disubstituted cyclopentadienes, such as 1,2,4-trimethyl-1,3-cyclopentadiene, often involves the reaction of norbornadiene with dimethyl 1,2,4,5-tetrazine-3,6-dicarboxylate (DET) or 1,2,4,5-tetrazine-3,6-di(pyrid-2-yl) (DPT) .Molecular Structure Analysis
The molecular structure of 1,2,4-Trimethyl-1,3-cyclopentadiene consists of 20 bonds in total, including 8 non-H bonds, 2 multiple bonds, 2 double bonds, and 1 five-membered ring .Chemical Reactions Analysis
1,2,4-Trimethyl-1,3-cyclopentadiene, like other cyclopentadienes, can participate in a variety of reactions, including cycloaddition reactions . For example, it can undergo a [4 + 2] cycloaddition, also known as a Diels-Alder reaction .Physical And Chemical Properties Analysis
1,2,4-Trimethyl-1,3-cyclopentadiene is a colorless liquid with an average mass of 108.181 Da and a monoisotopic mass of 108.093903 Da . It is insoluble in water .Mechanism of Action
Cyclopentadiene and its substituted congeners, such as 1,2,4-trimethyl-1,3-cyclopentadiene, play an important role in organic chemistry as they form a very important class of ligands for transition metal compounds . These ligands show high chemical inertness and stability, making them popular and indispensable catalysts in a plethora of organic transformations .
Future Directions
Cyclopentadiene and its substituted congeners, including 1,2,4-trimethyl-1,3-cyclopentadiene, have been used as versatile precursors of metallocenes . They are expected to continue playing a significant role in the field of organometallic chemistry, particularly in the development of new catalysts .
properties
CAS RN |
4784-94-5 |
|---|---|
Product Name |
1,3-Cyclopentadiene, 1,2,4-trimethyl- |
Molecular Formula |
C8H12 |
Molecular Weight |
108.18 g/mol |
IUPAC Name |
1,2,4-trimethylcyclopenta-1,3-diene |
InChI |
InChI=1S/C8H12/c1-6-4-7(2)8(3)5-6/h4H,5H2,1-3H3 |
InChI Key |
VUUBHKAISCUGQO-UHFFFAOYSA-N |
SMILES |
CC1=CC(=C(C1)C)C |
Canonical SMILES |
CC1=CC(=C(C1)C)C |
Origin of Product |
United States |
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